(E)-2-(4-methoxyphenyl)-N-(2-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)-2-oxoethyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2-oxoethyl]acetamide
• InChI: InChI=1S/C17H19N3O4/c1-12-3-6-15(24-12)10-19-20-17(22)11-18-16(21)9-13-4-7-14(23-2)8-5-13/h3-8,10H,9,11H2,1-2H3,(H,18,21)(H,20,22)/b19-10+
• InChI Key: OUMKSZBSDOBJSQ-VXLYETTFSA-N
• Canonical SMILES: CC1=CC=C(O1)C=NNC(=O)CNC(=O)CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC1=CC=C(O1)/C=N/NC(=O)CNC(=O)CC2=CC=C(C=C2)OC
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

(E)-2-(4-methoxyphenyl)-N-(2-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)-2-oxoethyl)acetamide is a useful research compound. Its molecular formula is C17H19N3O4 and its molecular weight is 329.356. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(4-methoxyphenyl)-N-(2-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)-2-oxoethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(4-methoxyphenyl)-N-(2-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)-2-oxoethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Imaging Applications

A study by Prabhakaran et al. (2006) focused on the synthesis and in vivo evaluation of a compound structurally related to the one , labeled for imaging 5-HT2A receptors. This research highlights the synthetic pathways and potential applications of similar compounds in developing imaging probes for neurological studies (Prabhakaran et al., 2006).

Environmental Impact and Metabolism Studies

Research on chloroacetamide herbicides and their metabolism in human and rat liver microsomes by Coleman et al. (2000) explores the metabolic pathways of related compounds, underscoring their environmental and health-related impacts. Such studies are crucial for understanding the biotransformation and potential risks associated with chemical exposure (Coleman et al., 2000).

Herbicidal Activity and Soil Interaction

Investigations into the adsorption, mobility, and efficacy of herbicides, such as those by Peter and Weber (1985), contribute to our understanding of how related compounds interact with soil properties, affecting their herbicidal activity. This research is fundamental for the development of more efficient and environmentally friendly agricultural chemicals (Peter & Weber, 1985).

Structural Studies and Co-crystal Formation

Karmakar et al. (2009) provided insights into the structural aspects of quinoline derivatives with amide bonds, presenting co-crystal formation with aromatic diols. Such structural studies are vital for drug design and development, offering a foundation for creating compounds with desired properties (Karmakar et al., 2009).